Cas no 107019-94-3 (2,6-Piperidinediethanol,a,a'-dipropyl-, (aR,a'S,2S,6R)-rel- (9CI))

• Product Name: 2,6-Piperidinediethanol,a,a'-dipropyl-, (aR,a'S,2S,6R)-rel- (9CI)
• CAS No: 107019-94-3
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 189253
• Update Time: 2024-03-01

2,6-Piperidinediethanol,a,a'-dipropyl-, (aR,a'S,2S,6R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinediethanol,a,a'-dipropyl-, (aR,a'S,2S,6R)-rel- (9CI)
• 2,6-Piperidinediethanol,a,a'-dipropyl-, [2a(S*),6a(R*)]-
• Andrachamine
• 2,6-Piperidinediethanol, α,α'-dipropyl-, (αR,α'S,2S,6R)-rel- (9CI)

• Inchi： 1S/C15H31NO2/c1-3-6-14(17)10-12-8-5-9-13(16-12)11-15(18)7-4-2/h12-18H,3-11H2,1-2H3
• InChI Key： YASYAQIAFYRYBX-UHFFFAOYSA-N
• SMILES： CCCC(CC1NC(CC(CCC)O)CCC1)O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 3.692

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±20.0 °C(Predicted)
• PSA: 52.54
• pka: 14.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines